Cas no 112598-92-2 (Ethanone,2-bromo-1-[3-(dimethylamino)phenyl]-)

• Product Name: Ethanone,2-bromo-1-[3-(dimethylamino)phenyl]-
• CAS No: 112598-92-2
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 129837
• PubChem ID: 14022465
• Update Time: 2025-04-19

Ethanone,2-bromo-1-[3-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-[3-(dimethylamino)phenyl]-
• 2-Bromo-1-(3-dimethylamino-phenyl)-ethanone
• 2-Bromo-1-[3-(dimethylamino)phenyl]ethanone
• ACMC-1C489
• AG-D-31927
• AGN-PC-0005KE
• CTK4A7887
• 112598-92-2
• DTXSID10554428
• 2-Bromo-1-[3-(dimethylamino)phenyl]ethan-1-one
• SCHEMBL556208

• MDL： MFCD07787049
• Inchi： 1S/C10H12BrNO/c1-12(2)9-5-3-4-8(6-9)10(13)7-11/h3-6H,7H2,1-2H3
• InChI Key： IXQKQBZTCOJGEJ-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CC(=C1)N(C)C)=O

Computed Properties

• Exact Mass: 241.01026
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31